4-amino-3-chloro-N-(2-morpholin-4-ylethyl)benzamide

• Molecular Formula: C13H18ClN3O2
• Molecular Weight: 283.75 g/mol
• IUPAC Name: 4-amino-3-chloro-N-(2-morpholin-4-ylethyl)benzamide
• InChI: InChI=1S/C13H18ClN3O2/c14-11-9-10(1-2-12(11)15)13(18)16-3-4-17-5-7-19-8-6-17/h1-2,9H,3-8,15H2,(H,16,18)
• InChI Key: KJKDTSZJGHUZGP-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC(=O)C2=CC(=C(C=C2)N)Cl

Description

4-amino-3-chloro-N-(2-morpholin-4-ylethyl)benzamide is a useful research compound. Its molecular formula is C13H18ClN3O2 and its molecular weight is 283.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-chloro-N-(2-morpholin-4-ylethyl)-4-nitro-benzamide (Intermediate 53; 1.2 g, 3.82 mmol), iron powder (1.29 g, 22.95 mmol) and ammonium chloride (144 mg, 2.68 mmol) were heated in ethanol (27 mL) and water (9 mL at reflux for 1 h. A few drops of acetic acid were added and heating continued for a further 1 h. The reaction mixture was cooled, filtered and the filtrate concentrated. The residue was partitioned between DCM and sat NaHCO3. The organic layer was washed with brine, dried (MgSO4) and concentrated. Column chromatography of the residue gave the title compound as a white crystalline solid. (650 mg, 60%)